4,4,6,6-Tetramethyloxan-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4,4,6,6-Tetramethyloxan-2-one is a six-membered cyclic ketone (oxane ring) with methyl substituents at positions 4 and 6 and a ketone group at position 2. Applications may align with those of similar compounds in pharmaceuticals, agrochemicals, or specialty materials .
Properties
CAS No. |
14092-63-8 |
|---|---|
Molecular Formula |
C9H16O2 |
Molecular Weight |
156.22 g/mol |
IUPAC Name |
4,4,6,6-tetramethyloxan-2-one |
InChI |
InChI=1S/C9H16O2/c1-8(2)5-7(10)11-9(3,4)6-8/h5-6H2,1-4H3 |
InChI Key |
MXZDJKWSYSPHKQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(=O)OC(C1)(C)C)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
2,2,6,6-Tetramethyloxan-4-one
- Structure : Oxane ring with methyl groups at positions 2 and 6 and a ketone at position 4.
- Key Differences : The ketone position (C-4 vs. C-2) and methyl group placement alter steric and electronic properties. For instance, the C-4 ketone may exhibit lower ring strain but reduced nucleophilic attack susceptibility compared to C-2.
- Data Gap : Physical properties (melting/boiling points, solubility) are unavailable due to restricted PubChem access .
(R)-(-)-Carvone-4,4,6,6-d4
- Structure: Deuterated analog of carvone, a monoterpene with a cyclohexenone backbone. Methyl groups at positions 4 and 6 are deuterated.
- Molecular Weight : 154.24 g/mol (vs. 156.22 g/mol for the target compound).
4,4,6,6-Tetramethyl-1,3,2-dioxathiane 2-oxide
- Structure : Six-membered ring containing two oxygen atoms, one sulfur atom, and a sulfoxide group. Methyl groups at positions 4 and 6.
- Molecular Formula : C₇H₁₄O₃S (vs. C₉H₁₆O₂ for the target compound).
- Applications : Biochemical and pharmaceutical intermediates, suggesting that methyl-substituted heterocycles with electronegative atoms (e.g., S, O) are valued for their stability and reactivity .
4,4,6,6-Tetramethyl-1-thiaspiro[2.3]hexan-5-one
- Structure : Spirocyclic compound with a sulfur atom and a fused cyclopropane ring.
- Synthesis : Produced via reaction of tetramethyl-3-thio-1,3-cyclobutanedione with diazomethane, indicating possible alkylation pathways for methyl-substituted ketones .
- Key Contrast : The spiro architecture introduces significant steric hindrance and ring strain, unlike the planar oxane ring of the target compound.
Comparative Data Table
Research Findings and Implications
- Synthetic Pathways : The synthesis of 4,4,6,6-Tetramethyl-1-thiaspiro[2.3]hexan-5-one via diazomethane alkylation suggests that similar strategies (e.g., cycloaddition or ring expansion) could apply to the target compound .
- Stability and Reactivity: Methyl groups at positions 4 and 6 likely enhance steric protection of the ketone, reducing undesired side reactions (e.g., enolization) compared to less-substituted analogs.
Limitations and Data Gaps
- Direct experimental data (e.g., spectroscopic, thermodynamic) for 4,4,6,6-Tetramethyloxan-2-one are absent in the provided evidence.
- Comparisons rely on structural analogs with varying heteroatoms or functional groups, limiting precise predictions.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
